[2-[(4-Methylpyrimidin-2-yl)amino]cyclohexyl]methanol

• IUPAC Name: [2-[(4-methylpyrimidin-2-yl)amino]cyclohexyl]methanol
• InChI: InChI=1S/C12H19N3O/c1-9-6-7-13-12(14-9)15-11-5-3-2-4-10(11)8-16/h6-7,10-11,16H,2-5,8H2,1H3,(H,13,14,15)
• InChI Key: XHWQMDACEFYAQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC2CCCCC2CO
• Molecular Formula: C12H19N3O
• Molecular Weight: 221.30 g/mol

Description

[2-[(4-Methylpyrimidin-2-yl)amino]cyclohexyl]methanol is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as JNJ-31020028 and has been found to have various biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

JNJ-31020028 acts as a sigma-1 receptor agonist, which means that it binds to and activates the receptor. This activation leads to the modulation of various cellular processes, including the regulation of calcium signaling and the release of neurotransmitters.
Biochemical and Physiological Effects:
JNJ-31020028 has been found to have various biochemical and physiological effects. It has been shown to enhance the release of dopamine and acetylcholine in the brain, which may have implications for the treatment of certain neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, JNJ-31020028 has been found to have neuroprotective effects, which may make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of JNJ-31020028 is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. However, one limitation of JNJ-31020028 is its relatively low potency, which may make it less effective than other sigma-1 receptor agonists in certain experiments.

Future Directions

There are several future directions for the study of JNJ-31020028. One potential direction is to investigate its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research could be done to better understand the mechanism of action of JNJ-31020028 and its effects on various cellular processes. Finally, the synthesis of more potent analogs of JNJ-31020028 could be explored to improve its effectiveness as a research tool.

Synthesis Methods

The synthesis method of JNJ-31020028 involves a multi-step process that starts with the reaction of 4-methylpyrimidine-2-amine with cyclohexanone to form a cyclohexylamine intermediate. This intermediate is then reacted with formaldehyde and hydrogen gas in the presence of a palladium catalyst to form the final product, [2-[(4-Methylpyrimidin-2-yl)amino]cyclohexyl]methanol.

Scientific Research Applications

JNJ-31020028 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, ion channel regulation, and neurotransmitter release.